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Compound of Interest

Compound Name:
3,5-Dimethoxy-4-

methylbenzaldehyde

CAS No.: 1011-27-4

Cat. No.: B1338377

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethoxy-4-methylbenzaldehyde is a valuable aromatic aldehyde utilized as a key

building block in the synthesis of biologically active chalcones. Chalcones, characterized by a

1,3-diaryl-2-propen-1-one backbone, are precursors to flavonoids and isoflavonoids and are

known to exhibit a wide spectrum of pharmacological activities.[1][2] The unique substitution

pattern of 3,5-dimethoxy-4-methylbenzaldehyde, featuring two electron-donating methoxy

groups and a methyl group, influences the physicochemical properties and biological efficacy of

the resulting chalcone derivatives. These derivatives have garnered significant interest in drug

discovery for their potential as anticancer, antimicrobial, and anti-inflammatory agents.[3][4][5]

This document provides detailed protocols for the synthesis of chalcones using 3,5-
Dimethoxy-4-methylbenzaldehyde, a summary of relevant quantitative data, and

visualizations of the synthetic workflow and associated biological pathways.
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Synthesis of Chalcones via Claisen-Schmidt
Condensation
The most common and efficient method for synthesizing chalcones from 3,5-Dimethoxy-4-
methylbenzaldehyde is the Claisen-Schmidt condensation. This reaction involves the base-

catalyzed condensation of an aromatic aldehyde (3,5-Dimethoxy-4-methylbenzaldehyde)

with an acetophenone derivative.[6][7]

General Reaction Scheme
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Reaction Conditions

Product

3,5-Dimethoxy-4-methylbenzaldehyde +

Substituted
Acetophenone

Base Catalyst
(e.g., NaOH, KOH)

Solvent
(e.g., Ethanol)

Chalcone Derivative
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Start

Mix Aldehyde and Ketone
in Solvent (Protocol 1) or
Grind Solids (Protocol 2)

Add Base Catalyst

Stir/Grind at Room Temperature

Quench with Water/Ice

Neutralize with Dilute Acid

Filter to Isolate Crude Product

Wash with Water

Dry the Product

Recrystallize from Ethanol

Pure Chalcone
 

Chalcone Derivative

Increased Reactive
Oxygen Species (ROS)

Activation of Intrinsic and
Extrinsic Apoptotic Pathways

Activation of Caspases
(e.g., Caspase-3, -8, -9)

Apoptosis
(Cancer Cell Death)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chalcone Derivative

Inhibition/Disruption

Fungal Cell Wall
Integrity Pathway

Fungal Cell Death

leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. Synthesis of Chalcones with Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]

5. Synthesis, Characterization and antimicrobial evaluation of New Chalcone Derivatives
From3- benzyloxy-4-methoxybenzaldehyde – Oriental Journal of Chemistry [orientjchem.org]

6. benchchem.com [benchchem.com]

7. jetir.org [jetir.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1338377/docs?utm_src=pdf-body-img#application-notes-and-protocols-3-5-dimethoxy-4-methylbenzaldehyde-in-chalcone-synthesis
https://www.benchchem.com/product/b1338377?utm_src=pdf-custom-synthesis#bc-rfq
https://pdfs.semanticscholar.org/8701/0f064fad5aa993b470a8db332d150e07e38d.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386807/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_3_5_Dimethoxybenzaldehyde_in_the_Synthesis_of_Potential_Anticancer_Agents.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268294/
http://www.orientjchem.org/vol31no3/synthesis-characterization-and-antimicrobial-evaluation-of-new-chalcone-derivatives-from3-benzyloxy-4-methoxybenzaldehyde/
http://www.orientjchem.org/vol31no3/synthesis-characterization-and-antimicrobial-evaluation-of-new-chalcone-derivatives-from3-benzyloxy-4-methoxybenzaldehyde/
https://www.benchchem.com/pdf/Application_Notes_Aldol_Condensation_of_3_5_Dimethoxybenzaldehyde_for_the_Synthesis_of_Biologically_Active_Chalcones.pdf
https://www.jetir.org/papers/JETIR2007415.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: 3,5-Dimethoxy-4-
methylbenzaldehyde in Chalcone Synthesis]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1338377/docs#application-notes-and-protocols-3-
5-dimethoxy-4-methylbenzaldehyde-in-chalcone-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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